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Compound of Interest

Compound Name: HMR 1556

Cat. No.: B1673320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of HMR
1556 stock solutions for various experimental applications. HMR 1556 is a potent and selective

blocker of the slowly activating delayed rectifier potassium current (IKs), making it a valuable

tool in cardiovascular research.

Chemical Properties of HMR 1556
A summary of the key chemical and physical properties of HMR 1556 is provided in the table

below.
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Property Value

Chemical Name

N-[(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-

6-(4,4,4-trifluorobutoxy)-2H-1-benzopyran-4-yl]-

N-methylmethanesulfonamide[1]

Molecular Weight 411.44 g/mol [1]

Formula C17H24F3NO5S[1]

Purity ≥98% (HPLC)[1]

CAS Number 223749-46-0[1]

Appearance Solid

Storage (Solid) Room Temperature[1]

Solubility and Stock Solution Preparation
HMR 1556 exhibits good solubility in dimethyl sulfoxide (DMSO). The following table

summarizes the solubility data and provides calculations for preparing common stock solution

concentrations.

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 41.14 100

Data based on a molecular weight of 411.44 g/mol .[1]

Recommended Stock Solution Concentrations and Volumes:
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Desired Stock
Concentration

Volume of DMSO to add to:

1 mg of HMR 1556 5 mg of HMR 1556

1 mM 2.43 mL 12.15 mL

5 mM 0.49 mL 2.43 mL

10 mM 0.24 mL 1.22 mL

16 mM 0.15 mL 0.76 mL

Experimental Protocol: Preparation of a 10 mM HMR
1556 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of HMR 1556 in DMSO.

Materials:

HMR 1556 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Balance

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of HMR 1556. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.11 mg of HMR 1556.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

HMR 1556. For 4.11 mg of HMR 1556, add 1 mL of DMSO.
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Dissolution: Vortex the solution until the HMR 1556 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]

Note on Final Experimental Concentrations: The final concentration of DMSO in the

experimental medium should be kept low (typically ≤0.1%) to avoid solvent-induced effects.[3]

Mechanism of Action and Signaling Pathway
HMR 1556 is a potent and selective blocker of the IKs potassium channel, which is composed

of the KCNQ1 (α-subunit) and KCNE1 (β-subunit) proteins.[4] This channel plays a crucial role

in the repolarization phase of the cardiac action potential. By blocking the IKs current, HMR
1556 prolongs the action potential duration. Its high selectivity makes it a valuable tool for

studying the specific role of IKs in cardiac electrophysiology.[5][6]

The IC50 values for HMR 1556 inhibition of IKs have been determined in various species:

Canine ventricular myocytes: 10.5 nM[1][2][5][6]

Guinea pig ventricular myocytes: 34 nM[1][2][7]

Human atrial myocytes: 6.8 nM[8]

HMR 1556 shows significantly lower potency for other cardiac ion channels, highlighting its

selectivity.[5][6][9]
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Caption: Mechanism of action of HMR 1556.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using HMR 1556 stock

solutions in experiments.
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Click to download full resolution via product page

Caption: Workflow for HMR 1556 stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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